Methyl valerate

• CAS No.: 624-24-8
• Product Name: Methyl valerate
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: methyl pentanoate
• Standard InChI: InChI=1S/C6H12O2/c1-3-4-5-6(7)8-2/h3-5H2,1-2H3
• Standard InChIKey: HNBDRPTVWVGKBR-UHFFFAOYSA-N
• SMILES: CCCCC(=O)OC
• Canonical SMILES: CCCCC(=O)OC
• Boiling Point: 259.7 °F at 760 mm Hg (NTP, 1992); 127.4 °C
• Density: 0.8947 at 68 °F (NTP, 1992); d204 0.89; 0.883-0.895
• Flash Point: 72 °F (NTP, 1992)
• Physical Description: Methyl valerate is a clear colorless to yellowish oily liquid. (NTP, 1992); Liquid; colourless to pale yellow, mobile liquid with a green, apple, pineapple odou
• Description: Methyl valerate is a clear colorless to yellowish oily liquid. (NTP, 1992); Methyl pentanoate, also known as fema 2752 or methyl N-valerate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl pentanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl pentanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl pentanoate is primarily located in the cytoplasm. Methyl pentanoate is a sweet, apple, and fruity tasting compound that can be found in a number of food items such as potato, alcoholic beverages, tea, and coffee and coffee products. This makes methyl pentanoate a potential biomarker for the consumption of these food products.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.04 M; 5.06 mg/mL at 25 °C; soluble in propylene glycol, alcohol, most fixed oils; very slightly soluble in wate
• Synonyms: Methyl-n-valerate
• Vapor Pressure: 63 mm Hg at 124 °F ; 262 mm Hg at 167° F; 320 mm Hg at 199° F (NTP, 1992); 19.15 mmHg
• PubChem Compound: 12206
• Last Modified: Nov 11 2021